Cas no 2095396-63-5 (Pyrano[3,4-c]pyrrole, octahydro-, (3aR,7aS)-)

• Product Name: Pyrano[3,4-c]pyrrole, octahydro-, (3aR,7aS)-
• CAS No: 2095396-63-5
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 5254915
• Update Time: 2023-08-25

Pyrano[3,4-c]pyrrole, octahydro-, (3aR,7aS)- Chemical and Physical Properties

Names and Identifiers

• cis-Octahydropyrano[3,4-c]pyrrole
• rac-(3aR,7aS)-octahydropyrano[3,4-c]pyrrole
• Pyrano[3,4-c]pyrrole, octahydro-, (3aR,7aS)-

• Inchi： 1S/C7H13NO/c1-2-9-5-7-4-8-3-6(1)7/h6-8H,1-5H2/t6-,7-/m1/s1
• InChI Key： DQEFFFJNBUDCCH-RNFRBKRXSA-N
• SMILES： O1CC[C@@H]2CNC[C@@H]2C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 105
• XLogP3: 0.1
• Topological Polar Surface Area: 21.3